Cas no 13278-47-2 (N-(2,3-dimethylphenyl)hydrazinecarbothioamide)

• Product Name: N-(2,3-dimethylphenyl)hydrazinecarbothioamide
• CAS No: 13278-47-2
• MF: C₉H₁₃N₃S
• MW: 195.284620046616
• CID: 204180
• PubChem ID: 1810300
• Update Time: 2025-09-21

N-(2,3-dimethylphenyl)hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,N-(2,3-dimethylphenyl)-
• N-(2,3-DIMETHYLPHENYL)HYDRAZINECARBOTHIOAMIDE
• 3-amino-1-(2,3-dimethylphenyl)thiourea
• Hydrazinecarbothioamide, N-(2,3-dimethylphenyl)-
• 1-amino-3-(2,3-dimethylphenyl)thiourea
• Z56813028
• N-(2,3-dimethylphenyl)hydrazinecarbothioamide, AldrichCPR
• Oprea1_798837
• 13278-47-2
• CS-0219328
• AKOS000116123
• DTXSID10365238
• EN300-03707
• MFCD00041278
• N-(2,3-dimethylphenyl)hydrazinecarbothioamide

• MDL： MFCD00041278
• Inchi： 1S/C9H13N3S/c1-6-4-3-5-8(7(6)2)11-9(13)12-10/h3-5H,10H2,1-2H3,(H2,11,12,13)
• InChI Key： DFWYQZYTNMMADI-UHFFFAOYSA-N
• SMILES： S=C(NN)NC1=CC=CC(C)=C1C

Computed Properties

• Exact Mass: 195.08319
• Monoisotopic Mass: 195.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• PSA: 50.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes